Cas no 2228493-80-7 (1-(5-methoxypyridin-2-yl)methylcyclopropan-1-amine)

• Product Name: 1-(5-methoxypyridin-2-yl)methylcyclopropan-1-amine
• CAS No: 2228493-80-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5865974
• PubChem ID: 165975934
• Update Time: 2025-08-04

1-(5-methoxypyridin-2-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxypyridin-2-yl)methylcyclopropan-1-amine
• 1-[(5-methoxypyridin-2-yl)methyl]cyclopropan-1-amine
• 2228493-80-7
• EN300-1814212

• Inchi： 1S/C10H14N2O/c1-13-9-3-2-8(12-7-9)6-10(11)4-5-10/h2-3,7H,4-6,11H2,1H3
• InChI Key： FAIBDGYXWCZEAU-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1)CC1(CC1)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(5-methoxypyridin-2-yl)methylcyclopropan-1-amine

1-(5-Methoxypyridin-2-yl)methylcyclopropan-1-amine: A Comprehensive Overview

1-(5-Methoxypyridin-2-yl)methylcyclopropan-1-amine (CAS No. 2228493-80-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclopropane ring and substituted pyridine moiety, offers a promising scaffold for the development of new drugs targeting various diseases.

The structure of 1-(5-methoxypyridin-2-yl)methylcyclopropan-1-amine is particularly noteworthy. The cyclopropane ring, a three-membered cyclic alkane, imparts significant steric constraints and rigidity to the molecule, which can influence its biological activity and pharmacokinetic properties. The substitution at the 5-position of the pyridine ring with a methoxy group (OCH₃) adds an electron-donating effect, enhancing the overall stability and reactivity of the compound. The methylene bridge connecting the pyridine ring to the cyclopropane ring further modulates the conformational flexibility and binding affinity to target proteins.

Recent research has focused on the potential of 1-(5-methoxypyridin-2-yl)methylcyclopropan-1-amine as a lead compound for drug discovery. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vitro and in vivo experiments have demonstrated its ability to inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

One of the key advantages of 1-(5-methoxypyridin-2-yl)methylcyclopropan-1-amine is its selectivity. Unlike some nonsteroidal anti-inflammatory drugs (NSAIDs) that can cause gastrointestinal side effects due to their non-selective inhibition of COX enzymes, this compound shows a higher selectivity for COX-2 over COX-1, potentially reducing adverse effects. This selectivity is attributed to the unique arrangement of functional groups within the molecule, which allows it to bind more effectively to specific protein targets.

In addition to its anti-inflammatory properties, 1-(5-methoxypyridin-2-yl)methylcyclopropan-1-amine has shown promise in neurodegenerative diseases. Research indicates that this compound can cross the blood-brain barrier and exert neuroprotective effects by scavenging free radicals and reducing oxidative stress. These findings suggest that it may be useful in treating conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in neuronal damage.

The pharmacokinetic profile of 1-(5-methoxypyridin-2-yl)methylcyclopropan-1-amine has also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate half-life, allowing for once-daily dosing regimens. Its low toxicity profile further supports its potential as a therapeutic agent.

To further explore the therapeutic potential of 1-(5-methoxypyridin-2-yl)methylcyclopropan-1-amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various inflammatory and neurodegenerative conditions. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses.

In conclusion, 1-(5-methoxypyridin-2-yl)methylcyclopropan-1-amine (CAS No. 2228493-80-7) represents a promising lead compound in the development of new drugs for treating inflammatory and neurodegenerative diseases. Its unique structural features, combined with its potent biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further research and clinical development.